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Compound of Interest

Compound Name: Disperse yellow 54

Cat. No.: B076046 Get Quote

An In-depth Technical Guide to Solvent Yellow
114
This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and applications of Solvent Yellow 114. The information is

intended for researchers, scientists, and professionals in drug development and materials

science who require detailed technical data on this compound.

Chemical Identity and Structure
Solvent Yellow 114, a quinoline dye, is recognized by several identifiers and possesses a

distinct chemical structure.[1][2] Its IUPAC name is 2-(3-hydroxyquinolin-2-yl)indene-1,3-dione.

[3] The compound is also known by other names such as C.I. 47020, Disperse Yellow 54, and

Macrolex Yellow G.[1][4]

The chemical structure of Solvent Yellow 114 is characterized by a quinoline ring system linked

to an indene-1,3-dione moiety. This structure is responsible for its color and physicochemical

properties.

Table 1: Chemical Identifiers for Solvent Yellow 114
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Identifier Value Reference

IUPAC Name
2-(3-hydroxyquinolin-2-

yl)indene-1,3-dione
[3]

CAS Number 7576-65-0 [3][5][6]

C.I. Name Solvent Yellow 114 [2]

C.I. Number 47020 [1][2]

Molecular Formula C18H11NO3 [2][3][6]

Molecular Weight 289.28 g/mol [2][6]

Canonical SMILES

C1=CC=C2C(=C1)C=C(C(=N2

)C3C(=O)C4=CC=CC=C4C3=

O)O

[3]

InChIKey
FDTLQXNAPKJJAM-

UHFFFAOYSA-N
[3]

Physicochemical Properties
The physical and chemical properties of Solvent Yellow 114 determine its suitability for various

applications. It is an orange-yellow powder with high thermal stability.[5]

Table 2: Physicochemical Properties of Solvent Yellow 114

Property Value Reference

Appearance Orange-yellow powder [5][6]

Melting Point 262-265 °C [5][6][7]

Boiling Point 502 °C (Predicted) [8]

Density 1.44 g/cm³ [4][9]

Water Solubility 28.93 µg/L at 25 °C [6]

LogP 5.00 [10]
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Solubility Profile:

Solvent Yellow 114 exhibits varying solubility in different organic solvents. It is soluble in

concentrated sulfuric acid and pyridine, and its solubility in sulfolane increases with heating.[5]

[6][7] However, it is poorly soluble in ethanol.[5][6][7]

Table 3: Solubility of Solvent Yellow 114 in Organic Solvents at 20°C

Solvent Solubility (g/L) Reference

Acetone 0.2 [9]

Butyl Acetate 0.2 [9]

Methylbenzene 53.9 [11]

Dichloromethane 186.3 [11]

Ethyl Alcohol 0.1 [9]

Experimental Data and Spectral Information
While detailed experimental protocols for the synthesis of Solvent Yellow 114 are not

extensively available in the public domain, its manufacturing process generally involves the

condensation of 2-Methylquinolin-3-ol and Phthalic anhydride.[2][12]

Spectral Analysis:

Various spectroscopic techniques are used to characterize Solvent Yellow 114.

Mass Spectrometry: GC-MS and LC-MS data are available, confirming the molecular weight

of the compound.[3]

Infrared Spectroscopy (IR): FTIR spectra, typically obtained using KBr pellets, provide

information about the functional groups present in the molecule.[3]

Applications
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Solvent Yellow 114 is a versatile dye with excellent heat resistance, light fastness, and

migration resistance, making it suitable for a wide range of applications.[9][13]

Primary Applications:

Plastics Coloring: It is extensively used for coloring various plastics, including polystyrene

(PS), acrylonitrile butadiene styrene (ABS), polymethyl methacrylate (PMMA), polycarbonate

(PC), and polyethylene terephthalate (PET).[4][9][14]

Fiber Dyeing: The dye is used for the coloration of polyester, diacetate, triacetate, nylon, and

acrylic fibers.[7]

Printing Inks: It is also utilized in the formulation of printing inks, including inkjet inks, where it

is sometimes referred to as Disperse Yellow 54.[9][13]

Other Uses: Other applications include coloring waxes, oils, lubricants, fuels, and candles.[4]

Table 4: Performance in Plastic Resins

Resin
Heat Resistance
(°C)

Light Fastness
(Grade 1-8)

Reference

PS 300 7-8 [9]

ABS 290 - [9]

PC 300 - [9]

PET 300 - [9]

Note: Light fastness is graded from 1 to 8, where 8 represents superior fastness.[9]

Safety and Regulatory Information
According to aggregated GHS information from ECHA C&L inventory, Solvent Yellow 114 does

not meet the criteria for GHS hazard classification in the majority of reports.[3] However, it is

important to note that it has been mentioned as a food color that was banned from use due to

demonstrated carcinogenicity.[5][6] Therefore, handling should be conducted with appropriate

safety precautions.
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Logical Information Flow
The following diagram illustrates the hierarchical organization of the technical information

presented in this guide.

Solvent Yellow 114

Chemical Identity & Structure Physicochemical Properties Experimental Data & Spectra Applications Safety & Regulatory

Identifiers (IUPAC, CAS) Chemical Structure Physical Properties (MP, BP) Solubility Profile Synthesis Method Spectral Data (MS, IR) Plastics & Polymers Fibers & Inks

Click to download full resolution via product page

Caption: Information hierarchy for Solvent Yellow 114.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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